![molecular formula C14H24N2O9 B1299763 trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid monohydrate CAS No. 125572-95-4](/img/structure/B1299763.png)
trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid monohydrate
Overview
Description
Trans-1,2-Diaminocyclohexane-N,N,N’,N’-tetraacetic acid monohydrate is an analytical reagent and a complexating agent for sodium . It acts as a ligand to prepare lanthanide shift reagents . It is also involved in the separation and determination of iron (III)-dimethyldithiocarbamate, manganese (II)-ethylene .
Molecular Structure Analysis
The molecular formula of trans-1,2-Diaminocyclohexane-N,N,N’,N’-tetraacetic acid monohydrate is C14H22N2O8·H2O . Its molar mass is 364.35 g/mol . The SMILES string representation is [H]O [H].OC (=O)CN (CC (O)=O) [C@@H]1CCCC [C@H]1N (CC (O)=O)CC (O)=O .Chemical Reactions Analysis
Trans-1,2-Diaminocyclohexane-N,N,N’,N’-tetraacetic acid monohydrate acts as a complexating agent for sodium . It is used as a ligand to prepare lanthanide shift reagents .Physical And Chemical Properties Analysis
The compound is a white to off-white powder . It has a melting point of 213-216 °C (lit.) . It is slightly soluble in water, soluble in 1N sodium hydroxide and alkali solutions, and insoluble in most common organic solvents .Scientific Research Applications
Complexation of Plutonium (IV) in Acidic Solution
This compound has been studied for its ability to complex with Plutonium (IV) in acidic solutions . This is important for predicting the performance of used nuclear fuel separations. The complexation was studied in acidic solutions of 0.10–0.50 mol·L −1 HClO4 with 1.00 mol·L −1 (Na,H)ClO4 total ionic strength by a liquid–liquid extraction method using tracer quantities of 238 Pu .
Analytical Reagent
It is used as an analytical reagent . It can be used for complexometry, a method of analysis where the concentration of an analyte can be determined through complex formation .
Preparation of Lanthanide Shift Reagents
The compound acts as a ligand to prepare lanthanide shift reagents . Lanthanide shift reagents are used in NMR spectroscopy to induce shifts in the resonant frequencies of atoms .
Separation and Determination of Iron (III)-Dimethyldithiocarbamate
It is involved in the separation and determination of iron (III)-dimethyldithiocarbamate . This is a sensitive capillary electrophoretic ultraviolet method .
Separation and Determination of Manganese (II)-Ethylenebisdithiocarbamate
The compound is also used in the separation and determination of manganese (II)-ethylenebisdithiocarbamate .
Separation and Determination of Zinc (II)-Ethylenebisdithiocarbamate
Similarly, it is used in the separation and determination of zinc (II)-ethylenebisdithiocarbamate .
Safety And Hazards
Trans-1,2-Diaminocyclohexane-N,N,N’,N’-tetraacetic acid monohydrate causes serious eye irritation . It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this compound . In case of contact with eyes, rinse immediately with plenty of water and seek medical advice .
properties
IUPAC Name |
2-[[(1R,2R)-2-[bis(carboxymethyl)amino]cyclohexyl]-(carboxymethyl)amino]acetic acid;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O8.H2O/c17-11(18)5-15(6-12(19)20)9-3-1-2-4-10(9)16(7-13(21)22)8-14(23)24;/h9-10H,1-8H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24);1H2/t9-,10-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VASZYFIKPKYGNC-DHTOPLTISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24N2O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20369106 | |
Record name | 2,2',2'',2'''-[(1R,2R)-Cyclohexane-1,2-diyldinitrilo]tetraacetic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20369106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
trans-1,2-Diaminocyclohexane-N,N,N',N'-tetraacetic acid monohydrate | |
CAS RN |
123333-90-4, 125572-95-4 | |
Record name | Glycine, N,N′-trans-1,2-cyclohexanediylbis[N-(carboxymethyl)-, hydrate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=123333-90-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | rel-N,N′-(1R,2R)-1,2-Cyclohexanediylbis[N-(carboxymethyl)glycine hydrate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=125572-95-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclohexane-1,2-diamine-N,N,N',N'-tetraacetic acid monohydrate, trans- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0125572954 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2',2'',2'''-[(1R,2R)-Cyclohexane-1,2-diyldinitrilo]tetraacetic acid--water (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20369106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-Cyclohexylene dinitrilotetraacetic acid monohydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | CYCLOHEXANE-1,2-DIAMINE-N,N,N',N'-TETRAACETIC ACID MONOHYDRATE, TRANS- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V3971SG9LH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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